Cas no 939403-60-8 (2-ethenyl-5-(trifluoromethyl)-1,3,4-oxadiazole)

• Product Name: 2-ethenyl-5-(trifluoromethyl)-1,3,4-oxadiazole
• CAS No: 939403-60-8
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• MDL: MFCD34575575
• CID: 5680816
• PubChem ID: 24179335
• Update Time: 2024-03-01

2-ethenyl-5-(trifluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-ethenyl-5-(trifluoromethyl)-1,3,4-oxadiazole
• 1,3,4-Oxadiazole, 2-ethenyl-5-(trifluoromethyl)-

• MDL： MFCD34575575
• Inchi： 1S/C5H3F3N2O/c1-2-3-9-10-4(11-3)5(6,7)8/h2H,1H2
• InChI Key： NEAGCXJMLGLNFF-UHFFFAOYSA-N
• SMILES： O1C(C(F)(F)F)=NN=C1C=C

Computed Properties

• Exact Mass: 164.01974721g/mol
• Monoisotopic Mass: 164.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.32 g/cm3
• Boiling Point: 40 °C(Press: 150 Torr)
• pka: -7.02±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles